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Compound of Interest

Compound Name: Methiozolin

cat. No.: B1249797

An In-depth Technical Guide to the Chemical Structure of Methiozolin

Introduction

Methiozolin is a selective, systemic herbicide belonging to the isoxazoline chemical family.[1]
[2][3] It is utilized for both pre- and post-emergence control of specific grassy weeds, most
notably annual bluegrass (Poa annua), in turfgrass settings such as golf courses.[1][4][5]
Initially developed as a potential herbicide for rice, its efficacy has been well-documented for
turfgrass management.[1][6] The herbicidal activity of Methiozolin is primarily absorbed
through the roots and is characterized as slow-acting, leading to the inhibition of plant growth.
[3][4][7] This document provides a comprehensive overview of the chemical structure,
properties, synthesis, and mechanism of action of Methiozolin, intended for a scientific
audience.

Chemical Identity and Structure

The chemical identity of Methiozolin is defined by its specific molecular arrangement and
identifiers. The commercial product is a racemic mixture, containing equal amounts of its two
enantiomers.[3][8][9]

e |[UPAC Name: 5-[(2,6-difluorophenyl)methoxymethyl]-5-methyl-3-(3-methylthiophen-2-yl)-4H-
1,2-oxazole[8][10][11]

« CAS Number: 403640-27-7[4][8][12]

e Molecular Formula: C17H17F2NO2S[8][11][12]
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» Molecular Weight: 337.4 g/mol [8][10][11]

Structural Elucidation

The molecular framework of Methiozolin is comprised of several key functional groups that
dictate its chemical behavior and biological activity.[8][10] The core of the molecule is a 4,5-
dihydro-1,2-oxazole (isoxazole) ring.[3]

Key structural features include:
e A 3-methylthiophen-2-yl group attached to the C3 position of the isoxazole ring.[8]

o A methyl group and a (2,6-difluorobenzyloxy)methyl group attached to the C5 position of the
isoxazole ring.[8]

» Achiral center at the C5 position of the isoxazole ring, where the carbon atom is bonded to
four different substituents. This stereocenter results in two enantiomeric forms: (R)-
methiozolin and (S)-methiozolin.[8]

The structure can be represented by the following SMILES notation:
CC1=C(SC=C1)C2=N0OC(C2)(C)COCC3=C(C=CC=C3F)F.[8][10]

Physicochemical Properties

The physical and chemical properties of Methiozolin are crucial for its formulation,
environmental fate, and mode of action.

Property Value References

_ Oily solid, white to off-
Physical State o o [8]
white/light beige in color.

Melting Point 73-75°C [8]
Boiling Point 402.7 °C [3]
Water Solubility 1.6 - 3.4 mg/L (at 20 °C) [BI[4][8][13][14]

Octanol-Water Partition
o 3.9 [13][14]
Coefficient (log Kow)
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Experimental Protocols
Synthesis of Methiozolin

Several synthetic routes for Methiozolin have been documented, aiming for high purity and
yield.

Method 1: Original Laboratory Synthesis This foundational method involves the coupling of two
key intermediates.[8]

e Reactants: 4,5-dihydro-5-methyl-3-(3-methylthiophene-2-yl)-isoxazole-5-yl-methanol and
2,6-difluorobenzyl bromide.[8]

» Base and Solvent: Sodium hydride (NaH) is used as the base in a dimethylformamide (DMF)
solvent.[8]

o Conditions: The reaction is conducted under anhydrous conditions at a temperature of 60-
70°C.[8]

Method 2: Alternative Laboratory Synthesis This method provides an alternative base and
solvent system.

» Reactants: Optically pure forms of 4,5-dihydro-5-methyl-3-(3-methylthiophene-2-yl)-
isoxazole-5-yl-methanol are reacted with 2,6-difluorobenzyl chloride.[8]

e Base and Solvent: Sodium hydroxide (NaOH) serves as the base in a tetrahydrofuran (THF)
solvent.[8]

o Conditions: The reaction is maintained at 60-70°C.[8]

e Workup: Following the reaction, a standard workup includes dilution with an organic solvent,
washing with water, and concentration to yield the product.[8]

Method 3: Commercial Production This process is optimized for larger-scale synthesis.[3]

e Reaction: 4,5-dihydro-5-methyl-3-(3-methylthiophene-2-yl)-isoxazole-5-yl methanol is
reacted with 2,6-difluorobenzyl chloride or bromide.[3]
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» Solvent System: A mixed solvent system of water and an organic solvent (e.qg., toluene,
benzene) is utilized.[3]

o Catalysis: The reaction is facilitated by an alkali metal salt (e.g., potassium carbonate) and a
phase transfer catalyst.[3]

o Conditions: The temperature is maintained between 50-100°C.[3]

 Purification: The resulting organic layer is concentrated and the final product is purified by
crystallization.[3]

Analytical Methodologies

The characterization and quantification of Methiozolin in various samples are performed using
standard analytical techniques.

e High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):
This is the primary method for the identification and quantification of Methiozolin in
environmental and biological matrices like soil and turfgrass.[8][13][15] It offers high
sensitivity and selectivity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental
techniques used for the structural elucidation of the Methiozolin molecule.[8]

e Spectroscopic Analysis: Infrared (IR) spectroscopy helps identify functional groups, such as
carbon-oxygen and carbon-nitrogen bonds, while Ultraviolet-visible (UV-Vis) spectroscopy
provides information on the conjugated systems within the molecule.[8]

Mechanism of Action

The herbicidal activity of Methiozolin stems from its ability to disrupt a critical biochemical
pathway in susceptible plants. While initial research suggested it might inhibit tyrosine
aminotransferase (TAT) or cellulose biosynthesis, the current consensus points to the inhibition
of fatty acid synthesis.[1][2][4][5]

Methiozolin functions as an inhibitor of fatty acid thioesterase (FAT).[5][10][13] This enzyme is
crucial in the fatty acid synthesis pathway within plant plastids, where it catalyzes the hydrolysis
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of acyl-acyl carrier proteins (acyl-ACPs) to release free fatty acids. By inhibiting FAT,
Methiozolin disrupts the production of fatty acids, which are essential components for building
cell membranes and storing energy. This leads to an arrest of meristematic growth and
ultimately, the death of the target weed.[2][5]
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Caption: Proposed mechanism of action of Methiozolin via inhibition of Fatty Acid
Thioesterase (FAT).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1249797#what-is-the-chemical-structure-of-
methiozolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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